Cas no 436087-50-2 (2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid)

• Product Name: 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid
• CAS No: 436087-50-2
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 843528
• PubChem ID: 1133363
• Update Time: 2025-06-22

2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• ([2-[(3-METHYLPHENYL)AMINO]-2-OXOETHYL]THIO)ACETIC ACID
• ({2-[(3-methylphenyl)amino]-2-oxoethyl}thio)acetic acid
• ((2-[(3-METHYLPHENYL)AMINO]-2-OXOETHYL)THIO)ACETIC ACID
• ({[(3-METHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)ACETIC ACID
• CCG-296616
• CS-0221702
• 2-((2-Oxo-2-(m-tolylamino)ethyl)thio)acetic acid
• 2-((2-Oxo-2-(m-tolylamino)ethyl)thio)aceticacid
• ((2-[(3-methylphenyl)amino]-2-oxoethyl)thio)acetic acid, AldrichCPR
• 436087-50-2
• SR-01000053461
• J-500027
• EN300-09827
• G34955
• 2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid
• SR-01000053461-1
• 2-[2-(3-methylanilino)-2-oxoethyl]sulfanylacetic acid
• Z19691822
• AKOS000199404
• 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid

• MDL： MFCD04035062
• Inchi： 1S/C11H13NO3S/c1-8-3-2-4-9(5-8)12-10(13)6-16-7-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： LNAMMVKVASNLLF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.7Ų

2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid

2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid (CAS No. 436087-50-2): An Overview of Its Structure, Properties, and Applications

2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid (CAS No. 436087-50-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-Methyl-N-(2-mercaptoacetyl)benzamide, is characterized by its unique structural features and diverse applications in various scientific domains.

The molecular formula of 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid is C₁₁H₁₃NO₃S, and its molecular weight is approximately 247.29 g/mol. The compound consists of a carboxylic acid group, a sulfanyl (thioether) linkage, and a substituted phenyl ring. These structural elements contribute to its chemical reactivity and biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid. One of the key areas of interest is its role in medicinal chemistry, particularly in the development of new therapeutic agents. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid has also been studied for its antioxidant activity. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound scavenged free radicals and protected cells from oxidative stress. The researchers used various assays, including DPPH and ABTS, to evaluate the antioxidant capacity of the compound. The results indicated that it could be a valuable candidate for developing new antioxidants for pharmaceutical applications.

The synthetic route to produce 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid has been well-documented in the literature. One common method involves the reaction of 3-methylbenzamide with 2-chloroacetyl chloride followed by nucleophilic substitution with sodium thiosulfate. This multi-step process yields high-purity product with good yield and selectivity.

In addition to its medicinal applications, 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid has found use in other areas of chemistry and biology. For instance, it has been employed as a building block in the synthesis of more complex molecules, such as peptides and polymers. Its sulfanyl group provides a reactive site for further functionalization, making it a valuable intermediate in organic synthesis.

The environmental impact of 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid is another important consideration. Research has shown that this compound is biodegradable under certain conditions, which is beneficial for reducing environmental pollution. However, proper disposal methods should still be followed to ensure minimal ecological impact.

In conclusion, 2-({(3-Methylphenyl)carbamoylmethyl}sulfanyl)acetic Acid (CAS No. 436087-50-2) is a multifunctional compound with a wide range of applications in medicinal chemistry, organic synthesis, and environmental science. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific fields.